Cas no 2411255-50-8 (2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one
• CAS No: 2411255-50-8
• MF: C₁₄H₁₇ClFNO₂
• MW: 285.741686582565
• CID: 5414529
• PubChem ID: 146107334
• Update Time: 2025-06-15

2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z2596884873
• EN300-26579102
• 2411255-50-8
• 2-Chloro-1-[4-[(3-fluorophenyl)methyl]-4-hydroxypiperidin-1-yl]ethanone
• 2-chloro-1-{4-[(3-fluorophenyl)methyl]-4-hydroxypiperidin-1-yl}ethan-1-one
• 2-Chloro-1-[4-[(3-fluorophenyl)methyl]-4-hydroxy-1-piperidinyl]ethanone
• 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one

• Inchi： 1S/C14H17ClFNO2/c15-10-13(18)17-6-4-14(19,5-7-17)9-11-2-1-3-12(16)8-11/h1-3,8,19H,4-7,9-10H2
• InChI Key： UFRDGHCAKQZPEP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CC2=CC=CC(F)=C2)(O)CC1)CCl

Computed Properties

• Exact Mass: 285.0931846g/mol
• Monoisotopic Mass: 285.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.0±45.0 °C(Predicted)
• pka: 14.15±0.20(Predicted)

Additional information on 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one

Comprehensive Overview of 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one (CAS No. 2411255-50-8)

In the rapidly evolving field of pharmaceutical and chemical research, 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one (CAS No. 2411255-50-8) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine backbone and fluorophenyl substitution, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural features, which include a hydroxyl group and a chloroacetyl moiety, making it a versatile intermediate for synthesizing bioactive molecules.

The compound’s CAS number 2411255-50-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Its IUPAC name, though complex, highlights key functional groups that contribute to its reactivity and potential pharmacological properties. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such compounds, as they serve as building blocks for designing novel therapeutics targeting central nervous system (CNS) disorders and GPCR-related pathways.

One of the most discussed aspects of 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one is its role in structure-activity relationship (SAR) studies. The presence of both fluorine and chlorine atoms in its structure offers opportunities for fine-tuning electronic and steric properties, which are critical for optimizing drug candidates. This aligns with current industry demands for highly selective and low-toxicity compounds, a topic frequently explored in PubMed and Google Scholar queries.

From a synthetic perspective, the compound’s piperidine-hydroxyl scaffold is a recurring motif in FDA-approved drugs, particularly those targeting neurological and psychiatric conditions. Its fluorophenyl group is another hotspot for modifications, as fluorination is a common strategy to enhance metabolic stability and binding affinity. These attributes make CAS 2411255-50-8 a valuable subject for researchers investigating kinase inhibitors or neurotransmitter modulators.

In addition to its pharmaceutical potential, 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one is also studied for its green chemistry applications. With growing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce such intermediates, reducing reliance on hazardous reagents. This aligns with global trends in ESG (Environmental, Social, and Governance) compliance, a topic gaining traction in patent filings and industry reports.

Another area of interest is the compound’s potential in prodrug development. The hydroxyl group and chloroacetyl functionality offer sites for conjugation, enabling the design of targeted drug delivery systems. This is particularly relevant in cancer therapy research, where site-specific activation of prodrugs is a key strategy to minimize side effects. Such applications are often highlighted in clinical trial databases and biotech conferences.

For those searching chemical suppliers or custom synthesis services, CAS 2411255-50-8 is listed by several specialized providers. Its availability in milligram to kilogram quantities caters to both academic and industrial needs, further underscoring its utility. The compound’s MSDS (Material Safety Data Sheet) and analytical data (e.g., HPLC, NMR) are typically provided to ensure compliance with quality standards.

In summary, 2-chloro-1-{4-(3-fluorophenyl)methyl-4-hydroxypiperidin-1-yl}ethan-1-one (CAS No. 2411255-50-8) represents a multifaceted compound with broad applicability in drug discovery, green chemistry, and prodrug design. Its structural features and evolving research landscape make it a compelling subject for scientists and industry professionals alike. As AI-powered research tools continue to advance, the exploration of such compounds is expected to accelerate, unlocking new possibilities in precision medicine and sustainable chemistry.